2-Chlorobenzyl 3-[3-(3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]phenyl ether

• Molecular Formula: C21H14ClN5OS
• Molecular Weight: 419.9 g/mol
• IUPAC Name: 6-[3-[(2-chlorophenyl)methoxy]phenyl]-3-pyridin-3-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C21H14ClN5OS/c22-18-9-2-1-5-16(18)13-28-17-8-3-6-14(11-17)20-26-27-19(24-25-21(27)29-20)15-7-4-10-23-12-15/h1-12H,13H2
• InChI Key: FVZOVKPYFBCXDY-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)COC2=CC=CC(=C2)C3=NN4C(=NN=C4S3)C5=CN=CC=C5)Cl

Description

2-Chlorobenzyl 3-[3-(3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]phenyl ether is a chemical compound that has been synthesized for scientific research purposes. It is a member of the thiadiazole family of compounds, which have shown potential as therapeutic agents for a variety of diseases. In

Mechanism of Action

The mechanism of action of 2-Chlorobenzyl 3-[3-(3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]phenyl ether is not fully understood. However, it is believed to act by inhibiting specific enzymes or receptors in the body, leading to a desired therapeutic effect. Further research is needed to fully elucidate the mechanism of action.
Biochemical and Physiological Effects:
2-Chlorobenzyl 3-[3-(3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]phenyl ether has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that it can inhibit the growth of cancer cells and reduce inflammation. It has also been shown to have antibacterial and antifungal properties. In vivo studies have shown that it can reduce tumor growth and improve survival rates in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 2-Chlorobenzyl 3-[3-(3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]phenyl ether in lab experiments is its high purity and yield. This ensures that the results of the experiments are reliable and reproducible. However, one limitation is that the mechanism of action is not fully understood, which may make it difficult to interpret the results of experiments.

Future Directions

There are many future directions for research on 2-Chlorobenzyl 3-[3-(3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]phenyl ether. One direction is to further elucidate the mechanism of action, which may lead to the development of more effective therapeutic agents. Another direction is to study its potential as an imaging agent for diagnostic purposes. Additionally, it may be useful to study its potential as a treatment for other diseases, such as neurological disorders.

Synthesis Methods

The synthesis method for 2-Chlorobenzyl 3-[3-(3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]phenyl ether involves the reaction of 2-chlorobenzyl chloride with 3-(3-pyridinyl)-1,2,4-triazole-5-thiol to form the intermediate 2-chlorobenzyl 3-(3-pyridinyl)-1,2,4-triazole-5-thiol. This intermediate is then reacted with 4-bromo-3-nitrophenyl ether to form the final product. The synthesis method has been optimized to yield high purity and high yield of the product.

Scientific Research Applications

2-Chlorobenzyl 3-[3-(3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]phenyl ether has been synthesized for scientific research purposes. It has shown potential as a therapeutic agent for a variety of diseases, including cancer, inflammation, and infectious diseases. It has also been studied for its potential as an imaging agent for diagnostic purposes.